molecular formula C17H17BrN2O4S B6544649 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide CAS No. 946344-02-1

4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide

Cat. No. B6544649
CAS RN: 946344-02-1
M. Wt: 425.3 g/mol
InChI Key: SLANHAQAIAKCAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide (4-Br-N-MTPB) is a small molecule that has been extensively studied for its potential applications in scientific research. 4-Br-N-MTPB is a highly stable molecule that is soluble in organic solvents, making it an ideal candidate for synthetic organic chemistry. It has been used in various biochemical and physiological studies, due to its unique properties and potential applications. In

Scientific Research Applications

4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide has been widely used in various scientific research applications. It has been used as a model compound for studying drug-receptor interactions, as well as for studying the effects of drugs on enzymes. It has also been used in the development of new drugs, as well as in the synthesis of other small molecules. In addition, 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide has been used in the study of protein folding and stability, as well as in the study of gene regulation.

Mechanism of Action

The mechanism of action of 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide is not yet fully understood. However, it is believed that the molecule interacts with proteins in the cell, and that this interaction is responsible for its effects. It is believed that 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide binds to specific amino acid residues in proteins, resulting in changes in the protein’s structure and function. This binding is thought to be responsible for the molecule’s effects on biochemical and physiological processes.
Biochemical and Physiological Effects
4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to affect the activity of enzymes, as well as the expression of genes. In addition, it has been shown to affect the activity of ion channels, as well as the transport of ions across membranes. Furthermore, 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide has been shown to have an anti-inflammatory effect, as well as an anti-cancer effect.

Advantages and Limitations for Lab Experiments

4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide is a highly stable molecule, making it an ideal candidate for laboratory experiments. In addition, its solubility in organic solvents makes it easy to work with. However, it is important to note that 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide is a highly reactive molecule, and care should be taken when handling it. In addition, the effects of 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide on biological systems can vary depending on the concentration used, and it is important to ensure that the correct concentration is used for the desired effect.

Future Directions

The potential applications of 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide are vast, and there are many future directions for research. For example, further studies could be conducted to better understand the mechanism of action of the molecule, and to determine the optimal concentrations for various applications. In addition, further studies could be conducted to explore the potential applications of 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide in drug development and gene regulation. Finally, further studies could be conducted to explore the potential applications of 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide in other areas, such as biotechnology and nanotechnology.

Synthesis Methods

4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide can be synthesized through a variety of methods, such as the Williamson ether synthesis, the Ullmann reaction, and the Knoevenagel condensation. The most commonly used method is the Ullmann reaction, which involves the reaction of an alkyl halide and an aryl halide in the presence of a base. The reaction produces an aryl ether, which can then be reduced to 4-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide. The reaction is typically carried out in an organic solvent at a temperature of 120-140°C.

properties

IUPAC Name

4-bromo-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17BrN2O4S/c1-24-16-8-7-14(20-9-2-10-25(20,22)23)11-15(16)19-17(21)12-3-5-13(18)6-4-12/h3-8,11H,2,9-10H2,1H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLANHAQAIAKCAQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17BrN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

425.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-bromo-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.